2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-isopropylacetamide dihydrochloride

• IUPAC Name: 2-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-N-propan-2-ylacetamide;dihydrochloride
• InChI: InChI=1S/C14H25N5O.2ClH/c1-4-18-6-5-15-14(18)19-9-7-17(8-10-19)11-13(20)16-12(2)3;;/h5-6,12H,4,7-11H2,1-3H3,(H,16,20);2*1H
• InChI Key: RAKVPDTYGGHZPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)CC(=O)NC(C)C.Cl.Cl
• Molecular Formula: C14H27Cl2N5O
• Molecular Weight: 352.3 g/mol

Description

2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-isopropylacetamide dihydrochloride is a useful research compound. Its molecular formula is C14H27Cl2N5O and its molecular weight is 352.3. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Therapeutic Applications

Molecular Enhancement for Aqueous Solubility and Oral Absorption : A study highlighted the molecular design process where the insertion of a piperazine unit enhanced aqueous solubility and significantly improved oral absorption, suggesting its potential in therapeutic applications requiring enhanced bioavailability (K. Shibuya et al., 2018).

Antimicrobial Applications

Antimicrobial Activity : Novel piperazine derivatives have been synthesized and evaluated for their in vitro antimicrobial activities. Some compounds showed excellent antibacterial and antifungal activities, indicating the potential use of piperazine-based compounds in antimicrobial treatments (R. Rajkumar et al., 2014).

Antidiabetic Applications

Antidiabetic Properties : Piperazine derivatives were identified as new antidiabetic compounds. One such compound demonstrated potent antidiabetic effects in a rat model of diabetes, mediated by an increase of insulin secretion, indicating its potential application in diabetes management (G. Le Bihan et al., 1999).

Insecticidal Applications

Insecticidal Efficacy : Research into heterocycles incorporating a thiadiazole moiety showed potential insecticidal properties against the cotton leafworm, Spodoptera littoralis. These findings suggest applications in agricultural pest management (A. Fadda et al., 2017).

Anticholinesterase Activity

Anti-acetylcholinesterase Activity : Benzothiazole derivatives bearing piperazine and thiocarbamate moieties were synthesized and investigated for their anticholinesterase properties. Some compounds exhibited inhibitory effects compared to Donepezil, indicating potential applications in treating neurodegenerative diseases like Alzheimer's (U. Mohsen et al., 2014).